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Compound of Interest

Compound Name: L-Tryptophan-1-13C

Cat. No.: B1469580 Get Quote

An In-depth Technical Guide to L-Tryptophan-1-¹³C

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Tryptophan-1-¹³C (CAS Number: 81201-92-5) is a stable isotope-labeled version of the

essential amino acid L-Tryptophan, where the carbon atom at the C1 position (the carboxyl

carbon) is replaced with its heavy isotope, ¹³C. This isotopic enrichment makes it an invaluable

tool in various research applications, particularly in metabolic studies, proteomics, and drug

development. Its use allows for the precise tracing and quantification of tryptophan and its

metabolites in complex biological systems without the safety concerns associated with

radioactive isotopes.

L-Tryptophan itself is a precursor for the synthesis of several critical biomolecules, including the

neurotransmitter serotonin, the neurohormone melatonin, and nicotinamide adenine

dinucleotide (NAD+). Roughly 95% of tryptophan is metabolized through the kynurenine

pathway, which produces a range of neuroactive and immunomodulatory compounds.[1][2][3]

Given the implication of these pathways in neurological disorders, immune responses, and

cancer, L-Tryptophan-1-¹³C serves as a powerful probe for investigating disease mechanisms

and the efficacy of therapeutic agents.[1][4]

Physicochemical and Spectroscopic Data
The fundamental properties of L-Tryptophan-1-¹³C are summarized below. This data is

essential for experimental design, including preparation of standards, and for analysis using
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techniques like mass spectrometry.

Property Value Source

CAS Number 81201-92-5

Molecular Formula ¹³CC₁₀H₁₂N₂O₂

Molecular Weight 205.22 g/mol

Isotopic Purity ≥99 atom % ¹³C

Chemical Purity ≥98%

Appearance Solid

Melting Point 280-285 °C (decomposes)

Optical Activity [α]20/D -30.5°, c = 1 in H₂O

Mass Shift M+1

Core Applications in Research
L-Tryptophan-1-¹³C is primarily used as a tracer and an internal standard in a variety of

analytical techniques.

Metabolic Flux Analysis: It is used to trace the metabolic fate of tryptophan through key

pathways like the kynurenine and serotonin pathways. By measuring the incorporation of the

¹³C label into downstream metabolites, researchers can quantify the activity and flux of these

pathways under different physiological or pathological conditions.

Quantitative Proteomics: In techniques like Stable Isotope Labeling by Amino Acids in Cell

Culture (SILAC), L-Tryptophan-1-¹³C can be used for the quantitative determination of

proteins via mass spectrometry.

Clinical Diagnostics: The ¹³C-Tryptophan breath test is a non-invasive method to study in

vivo tryptophan metabolism. After oral administration of ¹³C-labeled tryptophan, the rate of its

catabolism can be assessed by measuring the amount of ¹³CO₂ exhaled. This has been
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explored as a potential biomarker for conditions with altered tryptophan-kynurenine

metabolism, such as major depressive disorder.

Internal Standard: Due to its identical chemical behavior and distinct mass, it serves as an

ideal internal standard for the accurate quantification of unlabeled L-Tryptophan in biological

samples using NMR, GC-MS, or LC-MS.

Major Signaling Pathways
L-Tryptophan is metabolized through several key pathways, with the Kynurenine and Serotonin

pathways being the most significant in physiology and disease.

The Kynurenine Pathway
Approximately 95% of free L-Tryptophan is catabolized through the kynurenine pathway. This

pathway is initiated by the enzymes Tryptophan 2,3-dioxygenase (TDO), primarily in the liver,

and Indoleamine 2,3-dioxygenase (IDO), which is active in extrahepatic tissues and is induced

by inflammatory cytokines. The pathway generates several bioactive metabolites, including

kynurenic acid (a neuroprotectant) and quinolinic acid (a neurotoxin), before ultimately leading

to the de novo synthesis of NAD+. Dysregulation of this pathway is linked to various

neurological and immunological disorders.
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1. Preparation

2. Labeling Experiment

3. Sample Processing

4. Analysis

Seed cells and grow to
desired confluency

Prepare ¹³C-Tryptophan
labeling medium

Wash cells with PBS

Incubate cells with
labeling medium for
defined time points

Quench metabolism
(e.g., with cold methanol)

Extract metabolites
(e.g., using a solvent mixture)

Centrifuge and collect
the supernatant

Analyze extracts by
LC-MS/MS

Identify and quantify
¹³C-labeled metabolites

Perform metabolic
flux analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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